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Cat. No.: B144492 Get Quote

Disclaimer: The term "Anhydroglycinol" is not widely recognized in scientific literature. Initial

searches yielded a PubChem entry for a compound with the molecular formula C15H10O4, but

no associated biological data[1]. However, the query often leads to information on 1,5-

Anhydroglucitol (1,5-AG), a well-researched monosaccharide with significant biological

functions. This guide will focus on 1,5-Anhydroglucitol, a compound that may be related to the

user's original query.

Introduction
1,5-Anhydroglucitol (1,5-AG) is a naturally occurring, chemically stable monosaccharide that is

structurally similar to glucose[2][3][4]. Found in various foods, it plays a crucial role in short-

term glycemic control monitoring[3][4][5]. Unlike glycated hemoglobin (HbA1c), which reflects

long-term glucose levels, 1,5-AG concentrations in the blood respond more rapidly to changes

in blood glucose, making it a valuable biomarker for postprandial hyperglycemia and glycemic

variability[3][4][5]. This guide provides a comprehensive overview of the biological function and

metabolism of 1,5-Anhydroglucitol, intended for researchers, scientists, and drug development

professionals.

Biological Function of 1,5-Anhydroglucitol
The primary biological role of 1,5-AG is as a competitive inhibitor of glucose reabsorption in the

renal tubules[3][5]. Under normal glycemic conditions, 1,5-AG is filtered by the glomerulus and

almost completely reabsorbed[3]. However, when blood glucose levels exceed the renal

threshold for reabsorption (approximately 180 mg/dL), the excess glucose competitively inhibits
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the reabsorption of 1,5-AG, leading to its increased excretion in urine and a subsequent

decrease in its serum concentration[3][5]. This inverse relationship between serum 1,5-AG

levels and hyperglycemia forms the basis of its use as a clinical marker for short-term glycemic

control[3][5].

Recent studies have also uncovered other physiological effects of 1,5-AG. It has been shown

to promote the progression of pre-B acute lymphocytic leukemia by driving glycolysis and the

formation of reactive oxygen species (ROS)[2]. Furthermore, 1,5-AG can inhibit certain

disaccharidases and may influence insulin secretion, although the latter is debated[5][6].

Signaling Pathway Involvement
In the context of pre-B acute lymphoblastic leukemia (ALL), 1,5-AG has been demonstrated to

activate the mitogen-activated protein kinase/extracellular signal-regulated kinase (MAPK/ERK)

signaling pathway in a ROS-dependent manner[2]. This activation promotes cancer cell

proliferation and survival[2].
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Figure 1: 1,5-Anhydroglucitol's role in the MAPK/ERK signaling pathway in pre-B ALL.

Metabolism of 1,5-Anhydroglucitol
1,5-AG is primarily obtained from dietary sources and is largely metabolically inert[3][5]. The

total amount in the human body is estimated to be between 500 to 1000 mg[5]. While it is

structurally similar to glucose, it is a poor substrate for key enzymes in glucose metabolism

such as hexokinase[7][8].
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Absorption, Distribution, and Excretion
Dietary 1,5-AG is absorbed in the intestine[5]. It is then distributed throughout the body, with

concentrations in tissues being significantly higher than in plasma[5]. The kidneys are the

primary regulators of 1,5-AG levels in the blood through the process of filtration and competitive

reabsorption with glucose[3][5].

Metabolic Transformation
While generally considered non-metabolized, some studies suggest a very low rate of

metabolism[7]. One identified metabolic pathway involves the conversion of 1,5-anhydro-D-

fructose (1,5-AF) to 1,5-AG[9]. In vivo studies in swine and humans have shown that orally

administered 1,5-AF is rapidly metabolized to 1,5-AG[9].
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Figure 2: Overview of 1,5-Anhydroglucitol's metabolic pathway.
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Quantitative Data Summary
Parameter Value Organism/System Reference

Normal Serum

Concentration
12-40 µg/mL Humans [5]

Total Body Amount 500-1000 mg
Humans (estimated

from rat studies)
[5]

Dietary Absorption

Rate
~4.38 mg/day Humans [5]

Renal Reabsorption

Threshold (Glucose)
>180 mg/dL Humans [3]

Time to Max

Concentration (Oral

1,5-AF)

2 hours (for 1,5-AG) Humans [9]

Hexokinase Affinity

(vs. Glucose)
42.5% In vitro [7]

Glucose Oxidase

Affinity (vs. Glucose)
5% In vitro [7]

Metabolic Rate < 3%
In vitro (HepG2,

C2C12 cells)
[7]

Experimental Protocols
Quantification of 1,5-Anhydroglucitol using a
Commercial Assay
Objective: To measure the concentration of 1,5-AG in plasma or saliva samples.

Methodology (based on the GlycoMark™ assay):[10][11]

Sample Preparation: Collect blood and separate plasma, or collect saliva.
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Glucose Elimination: The first step of the assay involves the enzymatic removal of glucose

from the sample to prevent interference.

1,5-AG Oxidation: Pyranose oxidase (PROD) is used to oxidize the C-2 hydroxyl group of

1,5-AG. This reaction produces hydrogen peroxide.

Colorimetric Detection: The generated hydrogen peroxide is measured colorimetrically using

peroxidase (POD). The absorbance is read at 546 nm.

Quantification: The concentration of 1,5-AG is determined by comparing the sample's

absorbance to a standard curve.

In Vivo Metabolism Study of 1,5-Anhydro-D-fructose to
1,5-Anhydroglucitol
Objective: To investigate the in vivo conversion of 1,5-AF to 1,5-AG.

Methodology (adapted from studies in swine and humans):[9]

Animal/Human Subjects: Use microminipigs for blood kinetics and human subjects for

urinary excretion analysis.

Administration: Administer a defined dose of 1,5-AF orally or intravenously.

Sample Collection:

Blood: Collect blood samples at various time points post-administration (e.g., 0, 0.5, 1, 1.5,

2, 4, 6, 8, 12, 24 hours).

Urine: Collect urine samples from human subjects who have ingested 1,5-AF.

Analysis: Analyze the concentrations of both 1,5-AF and 1,5-AG in the collected blood and

urine samples using high-performance liquid chromatography (HPLC).

Data Interpretation: Plot the concentration-time profiles to determine the pharmacokinetic

parameters, such as the time to maximum concentration (Tmax).
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Figure 3: Experimental workflow for studying the in vivo metabolism of 1,5-AF to 1,5-AG.
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Conclusion
1,5-Anhydroglucitol is a significant biomarker in the management of diabetes, offering a more

immediate picture of glycemic control than traditional markers. Its biological function is

intricately linked to glucose metabolism, primarily through competitive inhibition at the renal

tubules. While largely metabolically inert, its levels can be influenced by dietary precursors. The

emerging role of 1,5-AG in cancer cell signaling highlights the need for further research into its

broader physiological and pathological functions. This guide provides a foundational

understanding for professionals in research and drug development to explore the potential of

1,5-Anhydroglucitol in various therapeutic and diagnostic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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